2-Methyl-8-(prop-2-enoyl)-2,8-diazaspiro[4.5]decan-1-one

• IUPAC Name: 2-methyl-8-prop-2-enoyl-2,8-diazaspiro[4.5]decan-1-one
• InChI: InChI=1S/C12H18N2O2/c1-3-10(15)14-8-5-12(6-9-14)4-7-13(2)11(12)16/h3H,1,4-9H2,2H3
• InChI Key: HBJYGJUJUSVLJW-UHFFFAOYSA-N
• Canonical SMILES: CN1CCC2(C1=O)CCN(CC2)C(=O)C=C
• Molecular Formula: C12H18N2O2
• Molecular Weight: 222.28 g/mol

Description

The compound “2-Methyl-8-(prop-2-enoyl)-2,8-diazaspiro[4.5]decan-1-one” is a spiro compound, which is a type of compound that features two or more rings that share a single atom. Spiro compounds are often found in various fields of chemistry due to their unique properties.

Synthesis Analysis

While specific synthesis methods for this compound were not found, similar compounds such as “1-Methyl-8-phenyl-1,3-diazaspiro[4.5]decane-2,4-dione” have been synthesized using simple, fast, and cost-effective methods. The reactions proceed readily, with high yields and no further purification.

Molecular Structure Analysis

The molecular structure of a compound can be determined using various techniques such as X-ray crystallography, NMR spectroscopy, and mass spectrometry. Unfortunately, specific structural data for this compound was not found.

Chemical Reactions Analysis

The chemical reactions involving this compound would depend on its functional groups and the conditions under which the reactions are carried out. Without specific information, it’s difficult to predict the exact reactions.

Physical And Chemical Properties Analysis

Physical and chemical properties of a compound can include its melting point, boiling point, solubility, chemical stability, and reactivity. Unfortunately, specific physical and chemical properties for this compound were not found.

Mechanism of Action

The mechanism of action of a compound refers to how it interacts with other molecules in the system. This is often used in the context of drugs to describe how they exert their effects. Unfortunately, without specific information, it’s difficult to determine the mechanism of action for this compound.

Safety and Hazards

The safety and hazards associated with a compound depend on its physical and chemical properties. It’s important to handle all chemicals with appropriate safety measures. Unfortunately, specific safety and hazard information for this compound was not found.

Future Directions

The future directions in the study of this compound would likely involve further exploration of its synthesis, properties, and potential applications. This could include developing more efficient synthesis methods, studying its reactivity with other compounds, and exploring potential uses in various fields.